molecular formula C11H9ClO2 B8394939 4-Chloro-2,3-dihydro-benzo[b]oxepine-5-carbaldehyde

4-Chloro-2,3-dihydro-benzo[b]oxepine-5-carbaldehyde

Cat. No.: B8394939
M. Wt: 208.64 g/mol
InChI Key: STJXKJBTXATANR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chloro-2,3-dihydro-benzo[b]oxepine-5-carbaldehyde is a useful research compound. Its molecular formula is C11H9ClO2 and its molecular weight is 208.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9ClO2

Molecular Weight

208.64 g/mol

IUPAC Name

4-chloro-2,3-dihydro-1-benzoxepine-5-carbaldehyde

InChI

InChI=1S/C11H9ClO2/c12-10-5-6-14-11-4-2-1-3-8(11)9(10)7-13/h1-4,7H,5-6H2

InChI Key

STJXKJBTXATANR-UHFFFAOYSA-N

Canonical SMILES

C1COC2=CC=CC=C2C(=C1Cl)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phosphorus oxychloride (1.4 ml, 15.2 mmol) was added dropwise to anhydrous DMF (5 ml) at 0° C. After 30 minutes a solution of 2,3-dihydro-5H-benzo[b]oxepin-4-one (980 mg, 6.04 mmol) in anhydrous DMF (5 ml) was added dropwise and this was allowed to stir at room temperature for 2 days. The reaction mixture was then added to ice water, and the ice allowed to melt before extracting into ethyl acetate and washing with water and brine to give 4-chloro-2,3-dihydro-benzo[b]oxepine-5-carbaldehyde.
Quantity
1.4 mL
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
980 mg
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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